![molecular formula C18H21FN2S B4541472 N-[1-(4-ethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea](/img/structure/B4541472.png)
N-[1-(4-ethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea
Description
Synthesis Analysis
The synthesis of thiourea derivatives, including compounds similar to N-[1-(4-ethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, involves reactions that yield novel compounds characterized by multinuclear NMR, elemental analyses, and FTIR spectroscopy techniques. The preparation of these compounds often employs the reaction of isothiocyanate with fluoroanilines or similar reagents in suitable solvents such as dry acetonitrile, leading to good yields under optimized conditions (Saeed et al., 2011).
Molecular Structure Analysis
The molecular structure of thiourea derivatives is elucidated using X-ray diffraction, revealing key features such as the planarity of the carbonyl and thiourea groups and the antiperiplanar conformation of the C=S and C=O double bonds. These structural characteristics are fundamental for understanding the compound's reactivity and interactions (Saeed et al., 2010).
Chemical Reactions and Properties
Thiourea derivatives undergo various chemical reactions, leveraging the reactivity of the thiourea moiety. These reactions include transformations under phase transfer catalysis, which are crucial for synthesizing structurally diverse compounds with potential biological and material applications. The reactivity patterns offer insights into the design of novel thiourea-based molecules (Jingdan Hu et al., 2008).
Physical Properties Analysis
The physical properties of thiourea derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular architecture. The X-ray diffraction analysis provides detailed information on the crystalline structures, which helps in understanding the material's properties and potential applications in various fields (Y. Sheena Mary et al., 2016).
Chemical Properties Analysis
The chemical properties, including reactivity with specific reagents, formation of hydrogen bonds, and interaction with metals, define the applications of thiourea derivatives. These compounds can act as ligands in coordination chemistry, form stable complexes, and exhibit specific biological activities due to their unique chemical properties (S. Hussain et al., 2020).
properties
IUPAC Name |
1-[1-(4-ethylphenyl)ethyl]-3-[(4-fluorophenyl)methyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2S/c1-3-14-4-8-16(9-5-14)13(2)21-18(22)20-12-15-6-10-17(19)11-7-15/h4-11,13H,3,12H2,1-2H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJMAIBOMZGOQKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(C)NC(=S)NCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49823949 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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